2-methoxy-N-(4-{[(4-methylphenyl)amino]sulfonyl}phenyl)acetamide

• IUPAC Name: 2-methoxy-N-[4-[(4-methylphenyl)sulfamoyl]phenyl]acetamide
• InChI: InChI=1S/C16H18N2O4S/c1-12-3-5-14(6-4-12)18-23(20,21)15-9-7-13(8-10-15)17-16(19)11-22-2/h3-10,18H,11H2,1-2H3,(H,17,19)
• InChI Key: LEGFLBUNSPETHC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NS(=O)(=O)C2=CC=C(C=C2)NC(=O)COC
• Molecular Formula: C16H18N2O4S
• Molecular Weight: 334.4 g/mol

Description

2-methoxy-N-(4-{[(4-methylphenyl)amino]sulfonyl}phenyl)acetamide, also known as MPTP, is a chemical compound that has been extensively studied for its potential use in various scientific research applications.

Mechanism of Action

2-methoxy-N-(4-{[(4-methylphenyl)amino]sulfonyl}phenyl)acetamide is metabolized in the brain by monoamine oxidase B (MAO-B) to form 1-methyl-4-phenylpyridinium (MPP+), which selectively accumulates in dopaminergic neurons and causes oxidative stress, mitochondrial dysfunction, and cell death. The selective toxicity of 2-methoxy-N-(4-{[(4-methylphenyl)amino]sulfonyl}phenyl)acetamide towards dopaminergic neurons is due to the high expression of MAO-B in these cells, which leads to the preferential conversion of 2-methoxy-N-(4-{[(4-methylphenyl)amino]sulfonyl}phenyl)acetamide to MPP+.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-methoxy-N-(4-{[(4-methylphenyl)amino]sulfonyl}phenyl)acetamide depend on the dose and duration of exposure, as well as the species and strain of the animal model used. In general, 2-methoxy-N-(4-{[(4-methylphenyl)amino]sulfonyl}phenyl)acetamide induces a rapid and selective loss of dopaminergic neurons in the substantia nigra, leading to a depletion of dopamine in the striatum and the development of motor deficits that resemble Parkinson's disease. 2-methoxy-N-(4-{[(4-methylphenyl)amino]sulfonyl}phenyl)acetamide also induces oxidative stress, inflammation, and glial activation in the brain, which contribute to the neurodegenerative process.

Advantages and Limitations for Lab Experiments

2-methoxy-N-(4-{[(4-methylphenyl)amino]sulfonyl}phenyl)acetamide has several advantages for lab experiments, including its high selectivity for dopaminergic neurons, its reproducibility and predictability, and its ability to induce Parkinson's disease-like symptoms in animal models. However, 2-methoxy-N-(4-{[(4-methylphenyl)amino]sulfonyl}phenyl)acetamide also has several limitations, including its toxicity and potential for confounding effects, its species and strain-specific effects, and its inability to recapitulate the complex pathophysiology of Parkinson's disease in humans.

Future Directions

There are several potential future directions for research on 2-methoxy-N-(4-{[(4-methylphenyl)amino]sulfonyl}phenyl)acetamide, including the development of more selective and less toxic analogs, the elucidation of the molecular mechanisms of 2-methoxy-N-(4-{[(4-methylphenyl)amino]sulfonyl}phenyl)acetamide-induced neurodegeneration, the identification of neuroprotective agents that can prevent or reverse 2-methoxy-N-(4-{[(4-methylphenyl)amino]sulfonyl}phenyl)acetamide toxicity, and the translation of 2-methoxy-N-(4-{[(4-methylphenyl)amino]sulfonyl}phenyl)acetamide-based animal models to the development of novel therapies for Parkinson's disease. Additionally, 2-methoxy-N-(4-{[(4-methylphenyl)amino]sulfonyl}phenyl)acetamide can be used as a tool to study the role of dopamine in other neurological and psychiatric disorders, such as addiction, depression, and schizophrenia.

Synthesis Methods

2-methoxy-N-(4-{[(4-methylphenyl)amino]sulfonyl}phenyl)acetamide is synthesized through a series of chemical reactions involving the coupling of 4-methylbenzenesulfonamide with 2-methoxyphenylacetic acid, followed by the addition of thionyl chloride and N,N-dimethylformamide. The resulting compound is then purified through recrystallization to obtain pure 2-methoxy-N-(4-{[(4-methylphenyl)amino]sulfonyl}phenyl)acetamide.

Scientific Research Applications

2-methoxy-N-(4-{[(4-methylphenyl)amino]sulfonyl}phenyl)acetamide has been studied for its potential use in various scientific research applications, including neuroscience, pharmacology, and toxicology. In neuroscience, 2-methoxy-N-(4-{[(4-methylphenyl)amino]sulfonyl}phenyl)acetamide has been used to induce Parkinson's disease in animal models, as it selectively destroys dopaminergic neurons in the substantia nigra. In pharmacology, 2-methoxy-N-(4-{[(4-methylphenyl)amino]sulfonyl}phenyl)acetamide has been used as a tool to study the effects of dopamine depletion on behavior and motor function. In toxicology, 2-methoxy-N-(4-{[(4-methylphenyl)amino]sulfonyl}phenyl)acetamide has been used to study the mechanisms of neurotoxicity and to develop therapeutic strategies for neurodegenerative diseases.